Cas no 200959-09-7 (1,3-Benzodioxol-5-ol, 2-methyl-)
200959-09-7 structure
Product Name:1,3-Benzodioxol-5-ol, 2-methyl-
CAS No:200959-09-7
MF:C8H8O3
MW:152.147322654724
CID:240806
PubChem ID:71435850
Update Time:2025-04-19
1,3-Benzodioxol-5-ol, 2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzodioxol-5-ol, 2-methyl-
- 1,3-Benzodioxol-5-ol,2-methyl-
- 200959-09-7
- SCHEMBL17818426
-
- Inchi: 1S/C8H8O3/c1-5-10-7-3-2-6(9)4-8(7)11-5/h2-5,9H,1H3
- InChI Key: PZDFTGQHJLCOMS-UHFFFAOYSA-N
- SMILES: O1C2C=C(C=CC=2OC1C)O
Computed Properties
- Exact Mass: 152.047
- Monoisotopic Mass: 152.047
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.7A^2
- XLogP3: 1.8
1,3-Benzodioxol-5-ol, 2-methyl- Related Literature
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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